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Compound of Interest

Compound Name: Fmoc-Asp-OMe

Cat. No.: B613447 Get Quote

An In-depth Technical Guide to the Safety and Handling of Fmoc-Asp-OMe

This document provides a comprehensive overview of the safety and handling precautions for

Nα-Fmoc-L-aspartic acid α-methyl ester (Fmoc-Asp-OMe). It is intended for researchers,

scientists, and drug development professionals who handle this compound in a laboratory

setting. The information compiled is based on available safety data sheets and chemical

properties information.

Chemical Identification and Properties
Fmoc-Asp-OMe is an amino acid derivative commonly used in peptide synthesis.[1]

Understanding its fundamental properties is crucial for safe handling.

Table 1: Physical and Chemical Properties of Fmoc-Asp-OMe
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Property Value References

Synonyms

Nα-Fmoc-L-aspartic acid α-

methyl ester, FMOC-L-ASP-

OME

[2][3]

CAS Number 145038-52-4 [1][3]

Molecular Formula C20H19NO6 [1][2][4]

Molecular Weight 369.37 g/mol [1][3][4]

Appearance White to off-white solid/powder [1]

Hazard Identification and Toxicity
Fmoc-Asp-OMe is classified as hazardous. The primary routes of exposure are inhalation,

ingestion, and skin or eye contact.[2]

Table 2: GHS Hazard Statements

Code Statement Reference

H302 Harmful if swallowed [3]

H315 Causes skin irritation [3]

H319 Causes serious eye irritation [3]

H335 May cause respiratory irritation [3]

Summary of Potential Health Effects:

Inhalation: May be harmful if inhaled and can cause respiratory tract irritation.[2]

Ingestion: Harmful if swallowed.[2][3]

Skin Contact: May be harmful if absorbed through the skin and can cause irritation.[2]

Eye Contact: Can cause eye irritation.[2]
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Prolonged or repeated exposure is not known to aggravate any medical condition.[2]

Handling and Storage
Proper handling and storage procedures are essential to maintain the chemical's integrity and

ensure personnel safety.

Handling Precautions
Engineering Controls: Use process enclosures, local exhaust ventilation, or other

engineering controls to keep airborne dust levels below recommended exposure limits.[2]

Personal Hygiene: Wash hands thoroughly after handling and before eating, drinking,

smoking, or using the lavatory.[2]

General Handling: Keep away from heat and sources of ignition.[2] Avoid breathing dust,

vapors, mist, or gas.[2][5] Avoid contact with skin and eyes.[5]

Storage Conditions
Temperature: Store in a tightly closed container.[2] Do not store above 5°C (41°F).[2] Other

sources recommend long-term storage as a powder at -20°C (for up to 3 years) or 4°C (for

up to 2 years).[1][6]

Environment: Keep the container in a dry, well-ventilated area.[7]

Exposure Controls and Personal Protective
Equipment (PPE)
A comprehensive PPE strategy is critical when handling Fmoc-Asp-OMe. The following

diagram outlines the recommended selection process.
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Personal Protective Equipment (PPE) for Fmoc-Asp-OMe

Handling Fmoc-Asp-OMe

Engineering Controls
(e.g., Fume Hood, Ventilation)

Eye/Face Protection
(Splash Goggles)

Hand Protection
(Chemical-Impermeable Gloves)

Body Protection
(Full Suit / Lab Coat)

Respiratory Protection
(Dust Respirator / SCBA)

Consult a Specialist
(For large quantities or specific operations)

Click to download full resolution via product page

Caption: Recommended PPE for handling Fmoc-Asp-OMe.

Eye/Face Protection: Wear splash goggles.[2] Tightly fitting safety goggles are

recommended.[7]

Skin Protection: Handle with gloves and wear a full suit.[2] Choose body protection

appropriate for the concentration and amount of the substance at the specific workplace.[7]

Respiratory Protection: A dust respirator should be used to avoid inhalation.[2] For nuisance

levels of dust, a type N95 (US) or type P1 (EN 143) dust mask can be used.[7] A self-

contained breathing apparatus (SCBA) should be used to avoid inhalation of the product,

and firefighters should wear positive pressure SCBA.[2]

Note: The suggested protective clothing may not be sufficient; it is advisable to consult a

specialist before handling this product.[2]

First-Aid Measures
In case of exposure, immediate action is required.
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First-Aid Response for Fmoc-Asp-OMe Exposure

Exposure Event

Inhalation:
Move to fresh air.

Give artificial respiration if not breathing.

Skin Contact:
Wash off with soap and

plenty of water.

Eye Contact:
Check for/remove contact lenses.

Flush eyes with water.

Ingestion:
Do NOT induce vomiting.
Rinse mouth with water.

Seek immediate medical attention.

Click to download full resolution via product page

Caption: First-aid procedures for different exposure routes.

Inhalation: If inhaled, move the person into fresh air.[8] If breathing stops, provide artificial

respiration.[2]

Ingestion: If swallowed, rinse the mouth with water.[2] Do not induce vomiting. Never give

anything by mouth to an unconscious person and seek immediate medical attention.[5]

Skin Contact: Wash the affected area with soap and plenty of water.[2]

Eye Contact: Check for and remove any contact lenses.[2] Flush the eyes with water as a

precaution.[2]
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Accidental Release and Fire-Fighting Measures
Experimental Protocol: Spill Response

Evacuate and Ventilate: Evacuate personnel from the spill area and ensure adequate

ventilation.

Remove Ignition Sources: Remove all sources of ignition from the area.[5]

Don PPE: Wear appropriate personal protective equipment, including splash goggles, a full

suit, dust respirator, boots, and gloves.[2]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.[5]

Cleanup:

Small Spill: Use appropriate tools to carefully sweep or shovel the spilled solid material

into a convenient waste disposal container.[2]

Large Spill: Use a shovel to place the material into a suitable waste disposal container.[2]

Disposal: Dispose of the contained waste in accordance with local, state, and federal

regulations.
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Fmoc-Asp-OMe Spill Response Workflow

Spill Occurs

Secure Area
(Evacuate, Ventilate, Remove Ignition Sources)

Don Appropriate PPE

Contain Spill
(Prevent entry into drains)

Assess Spill Size

Small Spill:
Use tools to place in

waste container

Small

Large Spill:
Use shovel to place in

waste container

Large

Dispose of Waste
(Follow regulations)

Click to download full resolution via product page

Caption: Workflow for responding to an accidental release.
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Fire-Fighting Measures
Extinguishing Media:

For a small fire, use a carbon dioxide or dry chemical extinguisher.[2]

For a large fire, use water spray, fog, or foam. Do not use a direct water jet.[2]

Hazardous Decomposition Products: In a fire, oxides of carbon (CO, CO2) and nitrogen (NO,

NO2) may be produced.[2]

Protective Equipment: Firefighters should wear positive pressure self-contained breathing

apparatus (SCBA) and full turnout gear.[2]

Stability and Reactivity
Stability: The product is stable under recommended storage conditions.[2]

Conditions to Avoid: Avoid strong oxidizing reagents.[2]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products include oxides of carbon and nitrogen.[2]

Disposal Considerations
Experimental Protocol: Waste Disposal

Product Disposal: Offer surplus and non-recyclable solutions to a licensed disposal

company. Do not dispose of the material down the drain.

Container Disposal: Dispose of contaminated packaging as unused product.[7]

Regulatory Compliance: All disposal practices must be in accordance with federal, state, and

local regulations. Collect and arrange disposal in suitable, closed containers.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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